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Cat. No.: B081949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tert-Butyl methyl succinate is a diester of succinic acid with the chemical formula C₉H₁₆O₄.

While its direct application in agrochemical research is not extensively documented in publicly

available literature, its structural similarity to known bioactive molecules, particularly the

succinate core, suggests its potential as a lead compound for the development of novel

agrochemicals. Succinate dehydrogenase (SDH), a key enzyme in the mitochondrial electron

transport chain, is a validated target for a significant class of fungicides known as SDH

inhibitors (SDHIs). Furthermore, other succinate esters have demonstrated fungicidal and

insecticidal properties, indicating a broader potential for this class of compounds in crop

protection.

This document provides detailed application notes and protocols for the investigation of tert-
butyl methyl succinate as a potential agrochemical agent. The focus is on its potential as a

fungicide through the inhibition of succinate dehydrogenase, along with general screening

protocols for herbicidal and insecticidal activities.

Physicochemical Properties of tert-Butyl Methyl
Succinate
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A summary of the key physicochemical properties of tert-butyl methyl succinate is presented

in Table 1. This information is crucial for the preparation of stock solutions and for

understanding its potential behavior in biological systems.

Property Value Reference

CAS Number 14734-25-9 [1]

Molecular Formula C₉H₁₆O₄ [2]

Molecular Weight 188.22 g/mol [1]

Appearance Liquid [1]

Density 1.022 g/mL at 25 °C [1]

Boiling Point 85-95 °C at 20 mmHg [1]

Flash Point 110 °C (closed cup) [1]

Solubility Soluble in organic solvents -

Potential Agrochemical Applications and Rationale
The primary hypothesis for the agrochemical potential of tert-butyl methyl succinate lies in its

ability to act as a succinate dehydrogenase (SDH) inhibitor. SDH is a crucial enzyme in the

tricarboxylic acid (TCA) cycle and the electron transport chain, making it an excellent target for

fungicides.

Signaling Pathway: Inhibition of Succinate
Dehydrogenase
The proposed mechanism of action for tert-butyl methyl succinate as a fungicide is the

inhibition of the succinate dehydrogenase enzyme complex (Complex II) in the mitochondria of

fungal pathogens. This inhibition disrupts cellular respiration, leading to a cascade of events

culminating in fungal cell death.
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Figure 1: Proposed signaling pathway of SDH inhibition by tert-Butyl methyl succinate.

Experimental Protocols
The following protocols are designed to screen tert-butyl methyl succinate for potential

agrochemical activities.

Synthesis of tert-Butyl methyl succinate
While commercially available, tert-Butyl methyl succinate can be synthesized in the

laboratory. One common method is the esterification of succinic acid or its anhydride. A general

procedure is outlined below.

Materials:

Succinic anhydride

tert-Butanol

Methanol

Sulfuric acid (catalyst)

Sodium bicarbonate solution

Anhydrous magnesium sulfate
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Organic solvent (e.g., diethyl ether)

Standard laboratory glassware and distillation apparatus

Procedure:

React succinic anhydride with an excess of tert-butanol in the presence of a catalytic amount

of sulfuric acid.

Heat the reaction mixture under reflux for several hours.

After cooling, add methanol and continue the reaction to form the methyl ester.

Neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

Extract the product with an organic solvent like diethyl ether.

Dry the organic layer over anhydrous magnesium sulfate.

Purify the final product by distillation under reduced pressure.

Protocol 1: In Vitro Fungicidal Activity Assay
This protocol details the screening of tert-butyl methyl succinate for its ability to inhibit the

mycelial growth of various plant pathogenic fungi.

Materials:

Pure culture of test fungi (e.g., Botrytis cinerea, Fusarium oxysporum, Rhizoctonia solani)

Potato Dextrose Agar (PDA) medium

tert-Butyl methyl succinate

Dimethyl sulfoxide (DMSO)

Sterile petri dishes (90 mm)

Sterile cork borer (5 mm)
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Incubator

Procedure:

Preparation of Stock Solution: Prepare a 10 mg/mL stock solution of tert-butyl methyl
succinate in DMSO.

Preparation of Amended Media: Autoclave PDA medium and cool it to 50-55 °C. Add the

stock solution of tert-butyl methyl succinate to the molten PDA to achieve final

concentrations (e.g., 10, 50, 100, 200 µg/mL). Also, prepare a control plate with DMSO only.

Inoculation: Place a 5 mm mycelial plug, taken from the edge of a 7-day-old culture of the

test fungus, in the center of each PDA plate.

Incubation: Incubate the plates at 25 ± 2 °C in the dark.

Data Collection: Measure the radial growth of the fungal colony daily until the mycelium in

the control plate reaches the edge of the plate.

Calculation: Calculate the percentage of mycelial growth inhibition (MGI) using the following

formula: MGI (%) = [(dc - dt) / dc] x 100 where dc is the average diameter of the fungal

colony in the control plate and dt is the average diameter of the fungal colony in the treated

plate.

Workflow for In Vitro Fungicidal Assay:
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Figure 2: Experimental workflow for the in vitro fungicidal activity assay.

Protocol 2: Succinate Dehydrogenase (SDH) Inhibition
Assay
This assay determines the in vitro inhibitory effect of tert-butyl methyl succinate on SDH

activity, which can be isolated from a target fungus or a model organism.
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Materials:

Mitochondrial fraction isolated from the target fungus

tert-Butyl methyl succinate

Assay buffer (e.g., potassium phosphate buffer, pH 7.2)

Succinate (substrate)

DCIP (2,6-dichlorophenolindophenol) as an electron acceptor

Phenazine methosulfate (PMS)

Spectrophotometer

Procedure:

Mitochondrial Isolation: Isolate mitochondria from the target fungus using standard

differential centrifugation methods.

Assay Mixture Preparation: In a cuvette, prepare a reaction mixture containing the assay

buffer, mitochondrial protein, and varying concentrations of tert-butyl methyl succinate
(dissolved in DMSO). Include a control with DMSO only.

Initiation of Reaction: Add succinate to initiate the reaction, followed by the addition of DCIP

and PMS.

Measurement: Immediately measure the decrease in absorbance at 600 nm due to the

reduction of DCIP.

Calculation: Calculate the rate of reaction and determine the percentage of inhibition for

each concentration of the test compound. The IC₅₀ value (concentration causing 50%

inhibition) can be determined by plotting the inhibition percentage against the log of the

compound concentration.

Protocol 3: Herbicidal Activity Screening
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This protocol provides a method for preliminary screening of the herbicidal (pre- and post-

emergence) activity of tert-butyl methyl succinate on model plant species.

Materials:

Seeds of model plants (e.g., Arabidopsis thaliana, lettuce, barnyard grass)

Pots with sterile soil mix

tert-Butyl methyl succinate

Acetone and a surfactant (e.g., Tween 20)

Growth chamber or greenhouse

Spray bottle

Procedure:

Pre-emergence Assay:

Sow seeds in pots.

Prepare a spray solution of tert-butyl methyl succinate in acetone-water with a

surfactant at various concentrations (e.g., 100, 500, 1000 ppm).

Evenly spray the soil surface.

Place the pots in a growth chamber and observe for seed germination and seedling

growth for 14-21 days.

Post-emergence Assay:

Grow seedlings until they reach the 2-3 leaf stage.

Spray the seedlings with the test solutions as described above.

Observe for signs of phytotoxicity (e.g., chlorosis, necrosis, growth inhibition) over 14

days.
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Protocol 4: Insecticidal Activity Assay
This protocol outlines a method for assessing the contact and ingestion toxicity of tert-butyl
methyl succinate against a model insect pest.

Materials:

Model insect (e.g., fruit fly Drosophila melanogaster, or an agricultural pest like aphids)

tert-Butyl methyl succinate

Acetone

Sucrose solution (for ingestion assay)

Micro-applicator or spray tower

Vials or petri dishes

Procedure:

Contact Toxicity:

Prepare different concentrations of the test compound in acetone.

Apply a small, defined volume of the solution topically to the dorsal thorax of each insect

using a micro-applicator.

Place the treated insects in a clean vial with a food source.

Record mortality at 24, 48, and 72 hours.

Ingestion Toxicity:

Prepare a diet containing different concentrations of the test compound (e.g., mixed with a

sucrose solution).

Provide the treated diet to the insects.
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Record mortality at regular intervals.

Data Presentation
All quantitative data from the screening assays should be systematically recorded and

presented in tables for clear comparison and analysis.

Table 2: Hypothetical In Vitro Antifungal Activity of tert-Butyl Methyl Succinate

Test Fungus
Concentration
(µg/mL)

Mycelial Growth
Inhibition (%)

EC₅₀ (µg/mL)

Botrytis cinerea 10 15.2 ± 2.1
\multirow{4}{}{To be

determined}

50 45.8 ± 3.5

100 78.3 ± 4.2

200 95.1 ± 1.8

Fusarium oxysporum 10 10.5 ± 1.9
\multirow{4}{}{To be

determined}

50 35.2 ± 2.8

100 65.7 ± 3.9

200 88.4 ± 2.5

Table 3: Hypothetical SDH Inhibition by tert-Butyl Methyl Succinate
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Concentration (µM)
% Inhibition of SDH
Activity

IC₅₀ (µM)

1 8.5 ± 1.2
\multirow{5}{*}{To be

determined}

10 25.1 ± 2.5

50 48.9 ± 3.1

100 72.4 ± 4.0

200 90.3 ± 1.9

Conclusion
While direct evidence is currently lacking, the structural features of tert-butyl methyl
succinate warrant its investigation as a potential agrochemical. The provided protocols offer a

comprehensive framework for screening its fungicidal, herbicidal, and insecticidal activities,

with a particular focus on its potential as a succinate dehydrogenase inhibitor. The successful

identification of biological activity would position tert-butyl methyl succinate as a valuable

lead molecule for the development of new and effective crop protection agents. Further

research into structure-activity relationships and optimization of the molecule could lead to the

discovery of potent and selective agrochemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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